Cas no 2227742-79-0 (rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate)

• Product Name: rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate
• CAS No: 2227742-79-0
• MF: C₁₉H₃₀N₂O₂
• MW: 318.453705310822
• CID: 5951744
• PubChem ID: 165504271
• Update Time: 2025-06-08

rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate
• EN300-1454628
• 2227742-79-0
• rac-tert-butyl (3R,4S)-4-[4-(diethylamino)phenyl]pyrrolidine-3-carboxylate

• Inchi： 1S/C19H30N2O2/c1-6-21(7-2)15-10-8-14(9-11-15)16-12-20-13-17(16)18(22)23-19(3,4)5/h8-11,16-17,20H,6-7,12-13H2,1-5H3/t16-,17+/m0/s1
• InChI Key： YXLNFSIXAZVJEA-DLBZAZTESA-N
• SMILES： O(C(C)(C)C)C([C@@H]1CNC[C@H]1C1C=CC(=CC=1)N(CC)CC)=O

Computed Properties

• Exact Mass: 318.230728204g/mol
• Monoisotopic Mass: 318.230728204g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 41.6Ų

Additional information on rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate

Recent Advances in the Study of rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS: 2227742-79-0)

In recent years, the compound rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS: 2227742-79-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral pyrrolidine derivative has shown promising potential as a key intermediate in the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics. The unique structural features of this compound, including its stereochemical configuration and functional groups, make it a valuable scaffold for drug discovery efforts.

Recent studies have focused on optimizing the synthetic routes for rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate to improve yield and enantiomeric purity. A 2023 publication in the Journal of Medicinal Chemistry reported a novel asymmetric synthesis method that achieved >99% enantiomeric excess (ee) for both (3R,4S) and (3S,4R) isomers. This breakthrough has significant implications for the production of stereochemically pure compounds for pharmacological evaluation.

Pharmacological investigations have revealed that derivatives of this pyrrolidine scaffold exhibit potent activity as dopamine receptor modulators. In particular, the (3R,4S) configuration has shown selective affinity for D3 receptors, with Ki values in the low nanomolar range. These findings, published in ACS Chemical Neuroscience (2024), suggest potential applications in the treatment of neurological disorders such as Parkinson's disease and schizophrenia.

Structural-activity relationship (SAR) studies have identified the diethylamino phenyl moiety as crucial for receptor binding, while the tert-butyl ester group appears to influence metabolic stability. Current research efforts are exploring modifications to these functional groups to optimize pharmacokinetic properties while maintaining target engagement. Preliminary results from in vivo studies in rodent models demonstrate favorable blood-brain barrier penetration and acceptable safety profiles.

The compound's mechanism of action has been further elucidated through computational modeling and X-ray crystallography studies. Molecular docking simulations reveal that the (3R,4S) isomer adopts a specific conformation that facilitates hydrogen bonding with key residues in the D3 receptor binding pocket. These structural insights, combined with biochemical assays, provide a robust foundation for rational drug design approaches.

From a medicinal chemistry perspective, rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate represents a versatile building block for library synthesis. Several pharmaceutical companies have included derivatives of this scaffold in their CNS drug discovery pipelines. The compound's patent landscape has become increasingly active, with multiple filings in 2023-2024 covering novel synthetic methods and therapeutic applications.

Future research directions include exploring the scaffold's potential in other therapeutic areas beyond CNS disorders. Preliminary data suggest possible applications in inflammation and oncology, particularly through modulation of G-protein coupled receptors (GPCRs). Additionally, efforts are underway to develop more sustainable synthetic routes using biocatalysis and flow chemistry approaches.

In conclusion, rac-tert-butyl (3R,4S)-4-4-(diethylamino)phenylpyrrolidine-3-carboxylate (CAS: 2227742-79-0) continues to emerge as a valuable chemical entity in pharmaceutical research. The recent advances in its synthesis, characterization, and biological evaluation position this scaffold as a promising candidate for the development of novel therapeutics. Continued investigation of its structure-activity relationships and mechanism of action will likely yield important insights for drug discovery in multiple therapeutic areas.